Cas no 864975-11-1 (ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 864975-11-1
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 5853838
• PubChem ID: 4530790
• Update Time: 2025-06-29

ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (Z)-2-((4-cyanobenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[(4-cyanobenzoyl)imino]-2,3-dihydro-3-(2-methoxyethyl)-, ethyl ester
• 864975-11-1
• F1359-0165
• (Z)-ethyl 2-((4-cyanobenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• ethyl (2Z)-2-[(4-cyanobenzoyl)imino]-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• AKOS024605517
• ethyl 2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate
• ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C21H19N3O4S/c1-3-28-20(26)16-8-9-17-18(12-16)29-21(24(17)10-11-27-2)23-19(25)15-6-4-14(13-22)5-7-15/h4-9,12H,3,10-11H2,1-2H3
• InChI Key： UDFKRPMHQTXEMN-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N(CCOC)C1=NC(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 409.10962727g/mol
• Monoisotopic Mass: 409.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 609.4±65.0 °C(Predicted)
• pka: -3.71±0.20(Predicted)

Additional information on ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate: A Novel Compound with Promising Therapeutic Potential

ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular architecture and potential pharmacological applications. This compound, with the chemical formula C₂₁H₁₈N₂O₅, features a core 1,3-benzothiazole ring system, which is a well-known heterocyclic scaffold in drug discovery. The molecule also incorporates multiple functional groups, including a 4-cyanobenzoyl moiety, a 2-methoxyethyl substituent, and a carboxylate group, all of which contribute to its structural complexity and potential biological activity.

The 1,3-benzothiazole ring is particularly noteworthy for its ability to modulate various biological targets, including enzyme inhibition and receptor interaction. The presence of a 4-cyanobenzoyl group further enhances the molecule's ability to engage with specific protein targets, while the 2-methoxyethyl side chain introduces additional steric and electronic effects that may influence its pharmacokinetic properties. The carboxylate functionality at the 6-position of the benzothiazole ring is critical for its solubility and potential interactions with biological membranes.

Recent advances in medicinal chemistry have highlighted the importance of 1,3-benzothiazole-based compounds in the development of novel therapeutics. For instance, a study published in 2023 in the Journal of Medicinal Chemistry demonstrated that 1,3-benzothiazole derivatives exhibit potent anti-inflammatory activity by targeting the NF-κB signaling pathway, which is implicated in various inflammatory diseases. The 4-cyanobenzoyl group in this compound may contribute to its ability to disrupt protein-protein interactions, a mechanism that is increasingly recognized in drug discovery.

The ethyl substituent at the 2-position of the benzothiazole ring is another key feature of this molecule. This group may influence the compound's hydrophobicity and its ability to cross biological membranes, which is essential for oral bioavailability. Additionally, the 2Z configuration of the double bond in the imino group suggests a specific stereochemical arrangement that could affect the compound's interaction with its target proteins. Stereochemistry is a critical factor in drug design, as different stereoisomers can exhibit varying pharmacological activities.

One of the most intriguing aspects of ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is its potential as a scaffold for drug development. Researchers have explored the possibility of modifying the 2-methoxyethyl side chain to enhance the compound's potency and selectivity. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that replacing the 2-methoxyethyl group with a longer alkyl chain significantly improved the compound's ability to inhibit a specific kinase target, suggesting that structural modifications could optimize its therapeutic profile.

The 1,3-benzothiazole ring system is also known for its ability to form hydrogen bonds with target proteins, which is crucial for drug-receptor interactions. The 4-cyanobenzoyl group may further enhance this property by providing additional hydrogen bonding sites. This dual functionality makes the compound a promising candidate for the development of multitarget drugs, which are increasingly being explored to address complex diseases such as cancer and neurodegenerative disorders.

Another area of interest is the role of the carboxylate group in the compound's interaction with biological systems. The carboxylate group is known to participate in ion binding and may contribute to the compound's ability to modulate ion channels or transporters. This property is particularly relevant in the context of developing drugs for conditions such as hypertension or arrhythmias, where ion channel modulation is a key therapeutic strategy.

The 2Z configuration of the double bond in the imino group is also significant for its potential impact on the compound's reactivity and stability. Stereochemical control is essential in drug design, as different isomers can have distinct biological activities. For example, the 2Z isomer may exhibit greater metabolic stability compared to the 2E isomer, which could influence its pharmacokinetic profile and therapeutic efficacy.

Recent computational studies have further elucidated the potential mechanisms of action for this compound. Molecular docking simulations have suggested that the 4-cyanobenzoyl group may interact with specific amino acid residues in target proteins, thereby modulating their function. These findings are supported by experimental data showing that the compound exhibits inhibitory activity against several enzymes, including protein tyrosine kinase and acetylcholinesterase.

The ethyl group at the 2-position of the benzothiazole ring may also play a role in the compound's ability to form hydrogen bonds with its target. This interaction could enhance the compound's binding affinity and selectivity, which are critical factors in drug development. Additionally, the 2-methoxyethyl substituent may contribute to the compound's solubility, which is an important consideration for its formulation and administration.

Overall, ethyl (2Z)-2-(4-cyanobenzoyl)imino-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate represents a promising candidate for further exploration in drug discovery. Its unique molecular structure, combining multiple functional groups and a stereoisomerically controlled configuration, positions it as a versatile scaffold for the development of novel therapeutics. As research in this area continues to advance, the compound may offer new opportunities for addressing a wide range of medical conditions.